Cas no 101246-71-3 ([4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione)
![[4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione structure](https://www.kuujia.com/scimg/cas/101246-71-3x500.png)
101246-71-3 structure
Product name:[4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione
[4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione Chemical and Physical Properties
Names and Identifiers
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- [4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione
- DTXSID70760947
- 101246-71-3
- [4-(Dimethylamino)phenyl](4-methylphenyl)methanethione
- SCHEMBL14884451
-
- Inchi: InChI=1S/C16H17NS/c1-12-4-6-13(7-5-12)16(18)14-8-10-15(11-9-14)17(2)3/h4-11H,1-3H3
- InChI Key: DKRCTXAXYMTNGO-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C(=S)C2=CC=C(C=C2)N(C)C
Computed Properties
- Exact Mass: 255.10831
- Monoisotopic Mass: 255.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3Ų
- XLogP3: 4.8
Experimental Properties
- PSA: 3.24
- LogP: 3.82730
[4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione Related Literature
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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4. Back matter
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
101246-71-3 ([4-(dimethylamino)phenyl]-(4-methylphenyl)methanethione) Related Products
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